Cas no 2171797-12-7 (10-(2,2-dimethylbutyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane)

• Product Name: 10-(2,2-dimethylbutyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane
• CAS No: 2171797-12-7
• MF: C₁₄H₂₈N₂O
• MW: 240.384923934937
• CID: 5961779
• PubChem ID: 165841691
• Update Time: 2025-05-19

10-(2,2-dimethylbutyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(2,2-dimethylbutyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane
• EN300-1637837
• 10-(2,2-dimethylbutyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane
• 2171797-12-7

• Inchi： 1S/C14H28N2O/c1-5-13(2,3)10-12-14(17-9-7-15-12)6-8-16(4)11-14/h12,15H,5-11H2,1-4H3
• InChI Key： QLKZDPDYOAYBHS-UHFFFAOYSA-N
• SMILES： O1CCNC(CC(C)(C)CC)C21CN(C)CC2

Computed Properties

• Exact Mass: 240.220163521g/mol
• Monoisotopic Mass: 240.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.5Ų

Additional information on 10-(2,2-dimethylbutyl)-2-methyl-6-oxa-2,9-diazaspiro4.5decane

Comprehensive Analysis of 10-(2,2-dimethylbutyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane (CAS No. 2171797-12-7)

The compound 10-(2,2-dimethylbutyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane (CAS No. 2171797-12-7) is a spirocyclic structure featuring a unique combination of heterocyclic and aliphatic moieties. Its molecular framework includes a 6-oxa-2,9-diazaspiro[4.5]decane core, which is further functionalized with a 2,2-dimethylbutyl group at the 10-position and a methyl substituent at the 2-position. This structural complexity makes it a subject of interest in medicinal chemistry and drug discovery, particularly for its potential as a bioactive scaffold.

In recent years, the demand for spirocyclic compounds has surged due to their versatility in pharmaceutical applications. Researchers are particularly intrigued by the 6-oxa-2,9-diazaspiro[4.5]decane motif, as it offers a rigid yet flexible platform for designing small-molecule inhibitors and receptor modulators. The presence of both oxygen and nitrogen atoms in the spirocyclic core enhances its ability to form hydrogen bonds, a critical feature for target binding in drug development.

The 2,2-dimethylbutyl side chain in this compound introduces significant lipophilicity, which can influence its pharmacokinetic properties, such as membrane permeability and metabolic stability. This attribute is particularly relevant in the context of CNS-targeted therapies, where blood-brain barrier penetration is a key consideration. Additionally, the methyl group at the 2-position may contribute to steric hindrance, potentially affecting the compound's selectivity toward specific biological targets.

From a synthetic chemistry perspective, the construction of 10-(2,2-dimethylbutyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane presents intriguing challenges. The spirocyclic core requires careful ring-closing strategies, often involving transition metal catalysis or organocatalytic methods. Recent advancements in green chemistry have also prompted explorations into more sustainable synthetic routes, aligning with the growing emphasis on environmentally friendly practices in chemical manufacturing.

The compound's potential applications extend beyond drug discovery. Its unique structure has sparked interest in material science, particularly in the design of functional polymers and supramolecular assemblies. The spirocyclic framework could serve as a building block for molecular machines or sensors, leveraging its conformational rigidity and chemodiversity.

In the era of AI-driven drug design, compounds like 10-(2,2-dimethylbutyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane are increasingly being studied through computational modeling and virtual screening. Researchers are leveraging machine learning algorithms to predict its ADMET properties and optimize its bioactivity profiles. This approach aligns with the broader trend of accelerated drug development, where in silico tools play a pivotal role in reducing time-to-market for new therapeutics.

As the scientific community continues to explore the frontiers of heterocyclic chemistry, 10-(2,2-dimethylbutyl)-2-methyl-6-oxa-2,9-diazaspiro[4.5]decane stands out as a compelling case study. Its multifaceted applications—from pharmaceuticals to advanced materials—highlight the enduring relevance of structural innovation in chemistry. Future research will likely focus on elucidating its mechanistic pathways and expanding its utility in emerging fields like precision medicine and nanotechnology.